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Compound of Interest

Compound Name: Biotin Azide Plus

Cat. No.: B13714190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Biotin Azide Plus is an advanced biotinylation reagent designed for highly efficient labeling of

alkyne-modified biomolecules through copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC),

a cornerstone of click chemistry. Its defining feature is a proprietary chemical structure that

incorporates a copper-chelating system, enabling the molecule to function as both a reactant

and a catalyst. This intrinsic catalytic activity facilitates robust and rapid biotinylation, even

under dilute conditions, making it an invaluable tool for the detection of low-abundance targets

and applications where high signal-to-noise ratios are paramount. This guide provides a

comprehensive overview of Biotin Azide Plus, its mechanism of action, detailed experimental

protocols, and a comparative analysis of its chemical and physical properties.

Chemical and Physical Properties
Biotin Azide Plus is a complex molecule featuring a biotin moiety for detection, a polyethylene

glycol (PEG4) spacer to enhance solubility and reduce steric hindrance, and a specialized

azide group for click chemistry.[1] The key innovation lies in the azide component, which is part

of a structure that actively chelates copper, thereby concentrating the catalyst at the site of the

reaction.[2][3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b13714190?utm_src=pdf-interest
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://www.benchchem.com/product/b13714190?utm_src=pdf-body
https://axispharm.com/product/biotin-azide-plus/
https://vectorlabs.com/products/biotin-azide-plus/?print-products=pdf
https://vectorlabs.com/products/biotin-azide-plus/
https://www.baseclick.eu/product/biotin-azide-plus/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13714190?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₂₄H₄₂N₁₀O₅S [2]

Molecular Weight 582.72 g/mol

Appearance
Off-white to slightly orange

amorphous solid or oil

Solubility DMSO, DMF, MeOH

Storage Conditions -20°C, dark, under inert gas

Purity >95% (HPLC)

Mechanism of Action: The "Plus" Advantage
Standard CuAAC reactions require an azide, an alkyne, a copper(I) source, and a copper-

chelating ligand to stabilize the copper(I) and accelerate the reaction. Biotin Azide Plus
streamlines this process by integrating the copper-chelating functionality into its own structure.

This integrated system forms a potent, active copper complex that effectively makes Biotin
Azide Plus both the labeling reagent and the catalyst. This leads to an almost instantaneous

reaction with alkyne-modified targets, even at low concentrations, which is a significant

advantage for detecting low-abundance biomolecules and improving biocompatibility by

minimizing the required copper concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bioorthogonal Labeling]. BenchChem, [2025]. [Online PDF]. Available at:
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work]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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